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Compound of Interest

Compound Name: Azido-PEG1-acid

Cat. No.: B605813

This guide provides comprehensive safety protocols, handling procedures, and disposal plans
for Azido-PEG1-acid, tailored for researchers, scientists, and drug development professionals.
Adherence to these guidelines is critical for ensuring personal safety and maintaining the
integrity of experimental work. Azido-PEG1-acid is a valuable reagent in click chemistry, but its
azide functional group necessitates careful handling due to potential hazards.[1][2]

Hazard Identification and Properties

Organic azides are energetic compounds that can be sensitive to heat, shock, friction, or light.
[3][4] The primary hazards associated with Azido-PEG1-acid stem from the azide group, which
imparts toxicity comparable to cyanides and has the potential to form explosive compounds.[3]

[5]

Table 1: Key Hazards of Azido-PEG1-acid
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Hazard Type

Description

Citations

Explosive Potential

Organic azides can
decompose explosively when
exposed to heat, shock,
friction, or light. The risk is
reduced in molecules with a
higher carbon-to-nitrogen ratio,

but caution is always required.

[3]4]

High Reactivity

Reacts with heavy metals
(e.g., copper, lead) to form
highly shock-sensitive and
explosive metal azides.[6][7][8]
Contact with acids can form
hydrazoic acid, a highly toxic

and explosive gas.[4]

[416]1[7]

Toxicity

The azide group is highly toxic.
A Safety Data Sheet for a
similar compound indicates it is
harmful if swallowed.[9]
Ingestion of small amounts can
be lethal.[5][10]

[5109][10]

Environmental Hazard

Classified as very toxic to
aquatic life with long-lasting
effects.[9]

[9]

Table 2: Physical and Chemical Properties of Azido-PEG1-acid
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Property Value Citations
Molecular Formula CsH9N3Os3 [11]
Molecular Weight 159.14 g/mol [11]
CAS Number 1393330-34-1 [11]
Appearance Solid 9]
Solubility Soluble in Water, DMSO, DMF, o

DCM
Storage Recommended at -20°C [119112]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against chemical exposure. All

handling of Azido-PEG1-acid must be conducted in a certified chemical fume hood.[3][13]

Table 3: Recommended PPE for Handling Azido-PEG1-acid

. Hand Body & Skin Respiratory
Task Eye Protection ) . ]
Protection Protection Protection
Receiving & o Well-ventilated
] Safety glasses Nitrile gloves Lab coat
Unpacking area
Nitrile gloves
o ) Mandatory use of
Weighing & Safety goggles (double-gloving ]
. ) ) i Lab coat a chemical fume
Aliquoting (Solid)  and face shield recommended) hood
00
(3]
Solution Nitrile gloves Mandatory use of
Preparation & Safety goggles (double-gloving Lab coat a chemical fume
Handling recommended) hood
) Chemical- Lab coat or Mandatory use of
Waste Disposal Safety goggles ] ) )
resistant gloves chemical- a chemical fume

& Spill Cleanup

and face shield

(e.g., nitrile)

resistant apron hood

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Azido-PEG1-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Azido-PEG1-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Azido-PEG1-acid
https://www.dcchemicals.com/msds/MSDS_DC35698.html
https://broadpharm.com/product/bp-20902
https://broadpharm.com/product/bp-20902
https://www.dcchemicals.com/msds/MSDS_DC35698.html
https://file.medchemexpress.com/batch_PDF/HY-133390/Azido-PEG1-azide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b605813?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_m_PEG36_amine.pdf
https://www.benchchem.com/product/b605813?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Plan and Handling Procedures

A systematic workflow is essential for safety. The following diagram and procedures outline the
recommended process from receiving the compound to its final use.
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Preparation & Handling

Receive & Inspect Package

Store at -20°C
Away from Incompatibles

Weigh in Fume Hood
Use Plastic/Ceramic Spatula

Prepare Solution in Fume Hood
Add Solid to Solvent Slowly

Conduct Reaction
Use Blast Shield

Post-Procedure

Quench Unreacted Azide
(e.g., Staudinger Reaction)

Collect Waste in

Labeled, Non-Metal Container

Decontaminate Glassware &
Work Area
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Experiment Complete:
Generate Waste

Waste Type?

Aqueous Waste Solid Waste
(reaction mixtures, rinsates) (gloves, tips, paper)

Collect in a dedicated, Collect in a sealed,
sealed, NON-METAL container. -labeled plastic bag or container.

Label container clearly:
'HAZARDOUS WASTE - AZIDE'

Arrange for pickup by
Institutional EH&S.

DO NOT mix with acidic waste.
DO NOT pour down drain.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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